Cas no 2580207-69-6 (3-{1-(benzyloxy)carbonyl-3-cyanoazetidin-3-yl}propanoic acid)

• Product Name: 3-{1-(benzyloxy)carbonyl-3-cyanoazetidin-3-yl}propanoic acid
• CAS No: 2580207-69-6
• MF: C₁₅H₁₆N₂O₄
• MW: 288.298543930054
• CID: 5659606
• PubChem ID: 165895416
• Update Time: 2025-08-03

3-{1-(benzyloxy)carbonyl-3-cyanoazetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-[(benzyloxy)carbonyl]-3-cyanoazetidin-3-yl}propanoic acid
• EN300-27726875
• 2580207-69-6
• 3-{1-(benzyloxy)carbonyl-3-cyanoazetidin-3-yl}propanoic acid

• Inchi： 1S/C15H16N2O4/c16-9-15(7-6-13(18)19)10-17(11-15)14(20)21-8-12-4-2-1-3-5-12/h1-5H,6-8,10-11H2,(H,18,19)
• InChI Key： VYAASLUSUABCDG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC(C#N)(CCC(=O)O)C1)=O

Computed Properties

• Exact Mass: 288.11100700g/mol
• Monoisotopic Mass: 288.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 90.6Ų

Additional information on 3-{1-(benzyloxy)carbonyl-3-cyanoazetidin-3-yl}propanoic acid

Professional Introduction to 3-{1-(benzyloxy)carbonyl-3-cyanoazetidin-3-yl}propanoic Acid (CAS No. 2580207-69-6)

3-{1-(benzyloxycarbonyl)-3-cyanoazetidin-3-yl}propanoic acid, identified by its CAS number 2580207-69-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a unique azetidine core, which is a five-membered heterocyclic structure containing one nitrogen atom. The presence of both benzyloxy and cyano functional groups on the azetidine ring imparts distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The benzyloxycarbonyl (Boc) group is a common protective group in peptide synthesis, known for its stability under a variety of conditions while being easily removable under mild acidic conditions. This feature makes 3-{1-(benzyloxycarbonyl)-3-cyanoazetidin-3-yl}propanoic acid particularly useful in the construction of peptidomimetics and other bioactive scaffolds. The cyano group, on the other hand, introduces electrophilicity and can participate in various transformations such as nucleophilic additions or cyclizations, further expanding the synthetic utility of this compound.

In recent years, there has been growing interest in azetidine derivatives due to their potential biological activities. Azetidines are structurally related to the more commonly studied pyrrolidines and piperidines, but they often exhibit different pharmacological profiles. The incorporation of nitrogen into the five-membered ring can lead to enhanced binding affinity to biological targets, making these compounds attractive for drug discovery efforts. Specifically, 3-{1-(benzyloxycarbonyl)-3-cyanoazetidin-3-yl}propanoic acid has been explored as a building block for the development of novel therapeutic agents.

One of the most compelling applications of this compound is in the synthesis of protease inhibitors. Proteases play crucial roles in various physiological processes, and their inhibition is often a key strategy in drug development. The azetidine core can mimic the transition state of peptide bond hydrolysis, allowing for the design of potent inhibitors. The benzyloxycarbonyl group provides stability during synthetic manipulations, while the cyano group can be further functionalized to enhance binding interactions with the target protease. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against various proteases, including those implicated in inflammatory diseases and cancer.

The cyanoazetidine scaffold has also shown promise in the development of antimicrobial agents. Microbial resistance to conventional antibiotics is a growing concern, prompting researchers to explore novel chemical entities. The unique structure of 3-{1-(benzyloxycarbonyl)-3-cyanoazetidin-3-yl}propanoic acid allows for interactions with bacterial enzymes and cell wall components that are distinct from those targeted by existing antibiotics. Preliminary studies have indicated that certain derivatives exhibit broad-spectrum antimicrobial activity, suggesting their potential as lead compounds for new antibiotics.

In addition to its applications in drug discovery, 3-{1-(benzyloxycarbonyl)-3-cyanoazetidin-3-yl}propanoic acid has found utility in materials science and catalysis. The presence of multiple reactive sites on its structure makes it a versatile precursor for the synthesis of polymers and coordination complexes. Researchers have utilized this compound to develop novel catalysts for organic transformations, including cross-coupling reactions and oxidation processes. These catalytic systems have shown improved efficiency and selectivity compared to traditional methods.

The synthesis of 3-{1-(benzyloxycarbonyl)-3-cyanoazetidin-3-yl}propanoic acid involves multi-step organic transformations that highlight its synthetic complexity. Key steps include the formation of the azetidine ring through cycloaddition reactions, followed by functionalization with the benzyloxycarbonyl and cyano groups. Advanced synthetic techniques such as transition metal-catalyzed reactions and asymmetric methods have been employed to achieve high yields and enantioselectivity. These synthetic strategies not only demonstrate the versatility of this compound but also contribute to the broader field of organic chemistry.

The biological evaluation of 3-{1-(benzyloxycarbonyl)-3-cyanoazetidin-3-yl}propanoic acid has revealed several interesting properties beyond its role as a synthetic intermediate. In vitro studies have shown that certain derivatives exhibit inhibitory effects on enzymes involved in cancer progression, such as kinases and proteases. These findings have prompted further investigation into their potential as chemotherapeutic agents. Additionally, preliminary pharmacokinetic studies suggest that this compound has favorable properties for drug delivery systems, including good solubility and stability.

The future prospects for 3-{1-(benzyloxycarbonyl)-3-cyanoazetidin-3-yl}propanoic acid are promising, with ongoing research focused on expanding its applications in pharmaceuticals and materials science. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery of novel derivatives with enhanced biological activity. Furthermore, efforts are underway to develop more sustainable synthetic routes that minimize waste and energy consumption without compromising yield or purity.

In conclusion, 3-{1-(benzyloxycarbonyl)-3-cyanoazetidin-3-yl}propanoic acid (CAS No. 2580207-69-6) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structure and reactivity make it an invaluable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics and advanced materials.